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Compound of Interest

Compound Name: (2-Chloro-4-iodophenyl)hydrazine

Cat. No.: B1423791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (2-Chloro-4-iodophenyl)hydrazine, a
halogenated aromatic hydrazine derivative of significant interest in medicinal chemistry and
organic synthesis. This document details its chemical properties, structure, synthesis protocols,
and potential applications in drug discovery, presenting data in a clear and accessible format

for the scientific community.

Chemical and Physical Properties

(2-Chloro-4-iodophenyl)hydrazine is a substituted phenylhydrazine, a class of compounds
widely utilized as building blocks in the synthesis of various heterocyclic compounds.[1] The
presence of both chloro and iodo substituents on the phenyl ring provides unique reactivity and
makes it a valuable intermediate in the development of novel pharmaceutical agents.[2] The
hydrochloride salt is also commercially available.

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value Reference
CAS Number 29654-08-8 [3][4]
Molecular Formula CeHeCIIN2 [3]
Molecular Weight 268.48 g/mol [3]
Alternate Names '1-(2-chloro-4- _ [4][5]
iodophenyl)hydrazine

CAS Number (HCI Salt) 1219606-21-9 [6]
Molecular Formula (HCI Salt) CeH7CI2IN2 [6]
Molecular Weight (HCI Salt) 304.94 g/mol [6]

SMILES NNC1=CC=C(l)C=C1Cl [6]

N Keep in dark place, inert
Storage Conditions [6]
atmosphere, 2-8°C

Chemical Structure

The molecular structure of (2-Chloro-4-iodophenyl)hydrazine consists of a benzene ring
substituted with a hydrazine group (-NHNHz) at position 1, a chlorine atom at position 2, and an
iodine atom at position 4.

Diagram: Chemical Structure of (2-Chloro-4-iodophenyl)hydrazine

Substituted Aniline Diazotization
(e.g.. 2-Chloro-4-iodoaniline) (NaNOz, HCI)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12251600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12251600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://cymitquimica.com/products/IN-DA002YZQ/29654-08-8/2-chloro-4-iodophenylhydrazine/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41555523.htm
https://wap.guidechem.com/encyclopedia/2-iodophenyl-hydrazine-dic421476.html
https://www.bldpharm.com/products/1219606-21-9.html
https://www.bldpharm.com/products/1219606-21-9.html
https://www.benchchem.com/product/b1423791#2-chloro-4-iodophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/product/b1423791#2-chloro-4-iodophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/product/b1423791#2-chloro-4-iodophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/product/b1423791#2-chloro-4-iodophenyl-hydrazine-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1423791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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